Cas no 1315092-28-4 (N-(Dimethylamino)methylene-2',3'-O-(methoxymethylene)guanosine)

• Product Name: N-(Dimethylamino)methylene-2',3'-O-(methoxymethylene)guanosine
• CAS No: 1315092-28-4
• MF: C₁₅H₂₀N₆O₆
• MW: 380.355902671814
• CID: 2085916
• Update Time: 2025-07-17

N-(Dimethylamino)methylene-2',3'-O-(methoxymethylene)guanosine Chemical and Physical Properties

Names and Identifiers

• N-[(Dimethylamino)methylene]-2',3'-O-(methoxymethylene)guanosine
• CID 137239700
• Guanosine, N-[(dimethylamino)methylene]-2',3'-O-(methoxymethylene)-
• N-(Dimethylamino)methylene-2',3'-O-(methoxymethylene)guanosine

• Inchi： 1S/C15H20N6O6/c1-20(2)5-17-14-18-11-8(12(23)19-14)16-6-21(11)13-10-9(7(4-22)25-13)26-15(24-3)27-10/h5-7,9-10,13,15,22H,4H2,1-3H3,(H,18,19,23)/b17-5+
• InChI Key： VOVMYWXLRXJXGX-YAXRCOADSA-N
• SMILES： O1C(CO)C2C(C1N1C=NC3C(NC(/N=C/N(C)C)=NC1=3)=O)OC(OC)O2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 644
• Topological Polar Surface Area: 132

Experimental Properties

• Density: 1.74±0.1 g/cm3(Predicted)
• Boiling Point: 659.6±65.0 °C(Predicted)
• Solubility: Acetonitrile, Chloroform, Ethyl Acetate
• pka: 14.14±0.10(Predicted)

Additional information on N-(Dimethylamino)methylene-2',3'-O-(methoxymethylene)guanosine

Comprehensive Overview of N-(Dimethylamino)methylene-2',3'-O-(methoxymethylene)guanosine (CAS No. 1315092-28-4)

N-(Dimethylamino)methylene-2',3'-O-(methoxymethylene)guanosine (CAS No. 1315092-28-4) is a chemically modified nucleoside derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, often abbreviated for convenience, plays a pivotal role in the development of novel therapeutic agents, particularly in the fields of antiviral and anticancer research. Its unique structural features, including the dimethylamino and methoxymethylene groups, enhance its reactivity and bioavailability, making it a valuable intermediate in synthetic chemistry.

The growing interest in modified nucleosides like N-(Dimethylamino)methylene-2',3'-O-(methoxymethylene)guanosine stems from their potential applications in mRNA therapeutics and vaccine development—a hot topic since the COVID-19 pandemic. Researchers are actively exploring how such compounds can improve the stability and delivery of RNA-based drugs, addressing common challenges like enzymatic degradation and cellular uptake. This aligns with the surge in searches for "nucleoside modifications in mRNA vaccines" and "synthetic nucleoside applications."

From a synthetic perspective, the CAS No. 1315092-28-4 compound is notable for its role in click chemistry and bioconjugation strategies. These techniques are critical for labeling biomolecules and developing targeted drug delivery systems. The methoxymethylene protecting group, in particular, offers selective deprotection opportunities, enabling precise control over reaction pathways—a feature highly sought after in precision medicine.

Another area of interest is the compound's potential in epigenetic modulation. With rising searches for "epigenetic drugs" and "nucleoside-derived epigenetic modifiers," N-(Dimethylamino)methylene-2',3'-O-(methoxymethylene)guanosine could contribute to therapies targeting DNA methylation or histone modifications. Its structural flexibility allows for customization, catering to specific biological targets—a key advantage in personalized medicine.

Quality and purity are paramount for CAS No. 1315092-28-4, especially given its use in high-stakes research. Analytical techniques like HPLC and mass spectrometry are routinely employed to verify its integrity. This emphasis on quality control resonates with laboratory professionals frequently searching for "nucleoside purity standards" and "HPLC methods for modified nucleosides."

In summary, N-(Dimethylamino)methylene-2',3'-O-(methoxymethylene)guanosine represents a versatile tool in modern drug discovery. Its applications span from cutting-edge mRNA technologies to epigenetic therapeutics, reflecting broader trends in biomedical innovation. As research progresses, this compound is poised to remain at the forefront of nucleoside chemistry, answering the demand for more efficient and targeted therapeutic solutions.